Cas no 1092802-02-2 ()

• CAS No: 1092802-02-2
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• CID: 6646186
• PubChem ID: 25180449

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C15H11NO4/c17-12-5-3-9(4-6-12)10-1-2-11-8-14(18)16(20)15(19)13(11)7-10/h1-7,17,20H,8H2
• InChI Key： QYEIBTDIMWDPAP-UHFFFAOYSA-N
• SMILES： ON1C(CC2C=CC(C3C=CC(=CC=3)O)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 269.06880783g/mol
• Monoisotopic Mass: 269.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones